Cas no 2171383-88-1 (2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidooxy}propanoic acid)

• Product Name: 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidooxy}propanoic acid
• CAS No: 2171383-88-1
• MF: C₂₄H₂₈N₂O₆
• MW: 440.488926887512
• CID: 6082397
• PubChem ID: 165554211
• Update Time: 2025-05-19

2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidooxy}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidooxy}propanoic acid
• 2-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]oxy}propanoic acid
• 2171383-88-1
• EN300-1546918

• Inchi： 1S/C24H28N2O6/c1-4-14(2)21(22(27)26-32-15(3)23(28)29)25-24(30)31-13-20-18-11-7-5-9-16(18)17-10-6-8-12-19(17)20/h5-12,14-15,20-21H,4,13H2,1-3H3,(H,25,30)(H,26,27)(H,28,29)/t14?,15?,21-/m0/s1
• InChI Key： LVVFQMHUYZAHJC-XFMWISLNSA-N
• SMILES： O(C(N[C@H](C(NOC(C(=O)O)C)=O)C(C)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 440.19473662g/mol
• Monoisotopic Mass: 440.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 114Ų

Additional information on 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidooxy}propanoic acid

Introduction to 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidooxy}propanoic Acid (CAS No. 2171383-88-1)

2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidooxy}propanoic acid, identified by its CAS number 2171383-88-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a propanoic acid moiety linked to an amide group, further substituted with a fluorinated aromatic ring and an amino acid derivative. The presence of these functional groups imparts unique chemical and biological properties, making it a subject of extensive research and development.

The structure of this compound is meticulously designed to interact with biological targets in a highly specific manner. The fluororene moiety, specifically 9H-fluoren-9-yl, is a prominent feature that enhances the compound's solubility and stability while also influencing its electronic properties. This aspect is particularly crucial in drug design, as it can affect the compound's bioavailability and binding affinity to therapeutic targets. Additionally, the methoxycarbonyl group serves as a protecting group for the amino function, allowing for controlled modifications during synthetic processes.

The amino acid derivative component of the molecule, specifically the (2S)-2-amino-3-methylpentanamidooxy part, introduces chirality into the structure. Chirality is a fundamental concept in pharmaceutical chemistry, as the spatial arrangement of atoms can significantly influence the biological activity of a molecule. The (S) configuration at the stereocenter ensures that the compound exhibits specific enantioselective interactions with biological receptors, which is critical for achieving desired pharmacological effects while minimizing off-target side effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to delve deeper into the mechanistic aspects of this compound. Studies suggest that the fluorinated aromatic ring can act as a hydrophobic anchor, facilitating binding to hydrophobic pockets of protein targets. This interaction mode is commonly exploited in drug design to enhance binding affinity. Furthermore, the amide bond in the molecule can participate in hydrogen bonding interactions, which are essential for stabilizing protein-ligand complexes.

In terms of pharmacological applications, this compound has shown promise in several preclinical studies. Its unique structural features make it a versatile scaffold for developing novel therapeutic agents. For instance, preliminary data indicate that derivatives of this compound may exhibit inhibitory activity against certain enzymes implicated in inflammatory pathways. The fluorine atom's electronic properties also make it an attractive moiety for modulating metabolic stability and enhancing metabolic resistance profiles.

The synthesis of 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidooxy}propanoic acid (CAS No. 2171383-88-1) involves multi-step organic transformations, requiring precise control over reaction conditions and stereochemistry. The use of chiral auxiliaries or catalysts ensures the retention of optical purity throughout the synthetic sequence. This level of synthetic rigor underscores the importance of high-quality starting materials and well-established protocols in pharmaceutical research.

From a biological perspective, this compound's ability to modulate protein-protein interactions has been explored in detail. Protein-protein interactions are fundamental to numerous cellular processes, and dysregulation of these interactions is often associated with diseases such as cancer and neurodegenerative disorders. By designing molecules that can selectively disrupt or enhance specific protein-protein interactions, researchers aim to develop targeted therapies with improved efficacy and reduced systemic toxicity.

The fluorine atom present in the fluororene moiety also opens up possibilities for isotopic labeling studies. Fluorine-18 labeled derivatives of this compound could be used in positron emission tomography (PET) imaging, providing valuable insights into target engagement and distribution within living systems. PET imaging is a powerful tool in drug discovery and development, allowing researchers to visualize drug uptake and metabolism in real-time.

In conclusion, 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidooxy}propanoic acid (CAS No. 2171383-88-1) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its intricate design features make it a promising candidate for further exploration in drug discovery programs aimed at treating various diseases. As research continues to uncover new biological functions and synthetic methodologies, compounds like this will undoubtedly play a pivotal role in shaping the future of pharmaceutical chemistry.